Cas no 81275-02-7 (Imipenem impurity 1)

Imipenem impurity 1 structure
Imipenem impurity 1 structure
Product Name:Imipenem impurity 1
CAS No:81275-02-7
MF:C13H25NO4Si
MW:287.427405118942
CID:5083407
Update Time:2024-01-25

Imipenem impurity 1 Chemical and Physical Properties

Names and Identifiers

    • Imipenem impurity 1
    • Inchi: 1S/C13H25NO4Si/c1-8(18-19(6,7)13(3,4)5)10-11(16)14-12(10)17-9(2)15/h8,10,12H,1-7H3,(H,14,16)/t8-,10+,12-/m0/s1
    • InChI Key: GWHDKFODLYVMQG-XRNSZHNASA-N
    • SMILES: O([C@@H]1NC(=O)[C@H]1[C@H](C)O[Si](C)(C)C(C)(C)C)C(=O)C

Imipenem impurity 1 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide
1.2 Reagents: Sulfuric acid Catalysts: Mercuric sulfate Solvents: Tetrahydrofuran ,  Water
1.3 Reagents: m-Chloroperbenzoic acid Solvents: Ethyl acetate
Reference
A synthetic approach to (+)-thienamycin from methyl (R)-3-hydroxybutanoate. A new entry to (3R, 4R)-3-[(R)-1-hydroxyethyl]-4-acetoxy-2-azetidinone
Chiba, Toshiyuki; et al, Chemistry Letters, 1985, (5), 651-4

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium tri-sec-butylborohydride Solvents: Diethyl ether
1.2 Reagents: Hydrochloric acid Solvents: Methanol
2.1 Reagents: Imidazole Solvents: Dimethylformamide
2.2 Reagents: Sulfuric acid Catalysts: Mercuric sulfate Solvents: Tetrahydrofuran ,  Water
2.3 Reagents: m-Chloroperbenzoic acid Solvents: Ethyl acetate
Reference
A synthetic approach to (+)-thienamycin from methyl (R)-3-hydroxybutanoate. A new entry to (3R, 4R)-3-[(R)-1-hydroxyethyl]-4-acetoxy-2-azetidinone
Chiba, Toshiyuki; et al, Chemistry Letters, 1985, (5), 651-4

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
1.2 Reagents: Manganese oxide (MnO2) Solvents: Ethyl acetate
2.1 Reagents: Potassium tri-sec-butylborohydride Solvents: Diethyl ether
2.2 Reagents: Hydrochloric acid Solvents: Methanol
3.1 Reagents: Imidazole Solvents: Dimethylformamide
3.2 Reagents: Sulfuric acid Catalysts: Mercuric sulfate Solvents: Tetrahydrofuran ,  Water
3.3 Reagents: m-Chloroperbenzoic acid Solvents: Ethyl acetate
Reference
A synthetic approach to (+)-thienamycin from methyl (R)-3-hydroxybutanoate. A new entry to (3R, 4R)-3-[(R)-1-hydroxyethyl]-4-acetoxy-2-azetidinone
Chiba, Toshiyuki; et al, Chemistry Letters, 1985, (5), 651-4

Production Method 4

Reaction Conditions
1.1 -
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
2.2 Reagents: Manganese oxide (MnO2) Solvents: Ethyl acetate
3.1 Reagents: Potassium tri-sec-butylborohydride Solvents: Diethyl ether
3.2 Reagents: Hydrochloric acid Solvents: Methanol
4.1 Reagents: Imidazole Solvents: Dimethylformamide
4.2 Reagents: Sulfuric acid Catalysts: Mercuric sulfate Solvents: Tetrahydrofuran ,  Water
4.3 Reagents: m-Chloroperbenzoic acid Solvents: Ethyl acetate
Reference
A synthetic approach to (+)-thienamycin from methyl (R)-3-hydroxybutanoate. A new entry to (3R, 4R)-3-[(R)-1-hydroxyethyl]-4-acetoxy-2-azetidinone
Chiba, Toshiyuki; et al, Chemistry Letters, 1985, (5), 651-4

Production Method 5

Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
3.2 Reagents: Manganese oxide (MnO2) Solvents: Ethyl acetate
4.1 Reagents: Potassium tri-sec-butylborohydride Solvents: Diethyl ether
4.2 Reagents: Hydrochloric acid Solvents: Methanol
5.1 Reagents: Imidazole Solvents: Dimethylformamide
5.2 Reagents: Sulfuric acid Catalysts: Mercuric sulfate Solvents: Tetrahydrofuran ,  Water
5.3 Reagents: m-Chloroperbenzoic acid Solvents: Ethyl acetate
Reference
A synthetic approach to (+)-thienamycin from methyl (R)-3-hydroxybutanoate. A new entry to (3R, 4R)-3-[(R)-1-hydroxyethyl]-4-acetoxy-2-azetidinone
Chiba, Toshiyuki; et al, Chemistry Letters, 1985, (5), 651-4

Imipenem impurity 1 Raw materials

Imipenem impurity 1 Preparation Products

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